Cas no 1332302-04-1 (Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-)

Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl- structure
1332302-04-1 structure
Product name:Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-
CAS No:1332302-04-1
MF:C13H10ClN5O
MW:287.704400539398
CID:2122435

Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-5-cyanopyrimidin-4-ylamino)-N-methylbenzamide
    • KMLGSJCXIKXSCZ-UHFFFAOYSA-N
    • Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-
    • CID 86685250
    • Inchi: 1S/C13H10ClN5O/c1-16-12(20)8-3-2-4-10(5-8)18-11-9(6-15)7-17-13(14)19-11/h2-5,7H,1H3,(H,16,20)(H,17,18,19)
    • InChI Key: KMLGSJCXIKXSCZ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C#N)C(=N1)NC1=CC=CC(C(NC)=O)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Topological Polar Surface Area: 90.7

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 581.2±45.0 °C(Predicted)
  • pka: 14.73±0.46(Predicted)

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